Cas no 1161-94-0 (Phenamil Methanesulfonate Salt)

• Product name: Phenamil Methanesulfonate Salt
• CAS No: 1161-94-0
• MF: C₁₂H₁₂N₇OCl^.CH₄O₃S
• MW: 401.82864
• CID: 221467

Phenamil Methanesulfonate Salt Chemical and Physical Properties

Names and Identifiers

• (amino-anilino-methylidene)-(3,5-diamino-6-chloro-pyrazine-2-carbonyl)azanium
• Phenamil
• Phenamil (methanesulfonate)
• Phenamil Methanesulf
• PHENAMIL METHANESULFONATE
• PhenaMil Methanesulfonate Salt
• 2-Cl-IB-MECA
• Phenaethylphosphorodichloridat
• Phosphorodichloridic acid,2-phenylethyl ester
• Phenamil Methanesulfonate Salt

• Inchi： InChI=1S/C12H12ClN7O.CH4O3S/c13-8-10(15)19-9(14)7(18-8)11(21)20-12(16)17-6-4-2-1-3-5-6;1-5(2,3)4/h1-5H,(H4,14,15,19)(H3,16,17,20,21);1H3,(H,2,3,4)
• InChI Key： MHPIZTURFVSLTJ-UHFFFAOYSA-N
• SMILES： N=C(NC(C1=NC(Cl)=C(N=C1N)N)=O)NC2=CC=CC=C2.CS(=O)(O)=O

Computed Properties

• Exact Mass: 401.06700
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 5

Experimental Properties

• Color/Form: Yellow solid
• Solubility: 45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin: soluble2.5mg/mL
• PSA: 205.55000
• LogP: 3.38190

Phenamil Methanesulfonate Salt Security Information

Phenamil Methanesulfonate Salt Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on Phenamil Methanesulfonate Salt

Comprehensive Overview of Phenamil Methanesulfonate Salt (CAS No. 1161-94-0): Properties, Applications, and Research Insights

Phenamil Methanesulfonate Salt (CAS No. 1161-94-0) is a specialized organic compound widely recognized in biochemical and pharmacological research. This compound, a methanesulfonate salt derivative of Phenamil, exhibits unique properties that make it valuable in studying ion channel modulation and cellular signaling pathways. Its molecular structure and mechanism of action have garnered significant attention in recent years, particularly in the context of TRP channel research and epithelial sodium transport studies.

The growing interest in Phenamil Methanesulfonate aligns with current scientific trends focusing on small molecule inhibitors and their potential applications. Researchers frequently investigate its role as a selective epithelial sodium channel (ENaC) blocker, which has implications for understanding fluid homeostasis and related physiological processes. The compound's chemical stability and solubility profile make it particularly suitable for in vitro experiments, a feature often highlighted in scientific literature.

From a structural perspective, Phenamil Methanesulfonate Salt (CAS 1161-94-0) demonstrates excellent crystallinity and purity characteristics, which are critical for reproducible experimental results. Analytical techniques such as HPLC and mass spectrometry confirm its high-grade quality, addressing researchers' concerns about compound integrity in sensitive assays. These properties contribute to its popularity in high-throughput screening applications where consistency is paramount.

Recent publications have explored novel applications of Phenamil Methanesulfonate in mechanotransduction studies and cellular mechanosensing research. This aligns with emerging interests in how cells respond to mechanical stimuli, a hot topic in cell biology and tissue engineering. The compound's ability to modulate specific ion channels without affecting broader cellular functions makes it an attractive tool for precision pharmacology approaches.

Storage and handling of Phenamil Methanesulfonate Salt require standard laboratory protocols for chemical preservation. Recommended storage at -20°C under anhydrous conditions ensures long-term stability, a practical consideration frequently searched by laboratory technicians. The compound's solubility in DMSO and aqueous buffers facilitates various experimental setups, addressing common preparation questions in research forums.

In the context of drug discovery, Phenamil Methanesulfonate serves as an important reference compound for developing new ion channel modulators. Its well-characterized effects on ENaC activity provide a benchmark for evaluating novel compounds, particularly in respiratory and renal research areas. This application gains additional relevance with increasing focus on personalized medicine approaches targeting specific ion channels.

The synthesis and quality control of Phenamil Methanesulfonate Salt (CAS 1161-94-0) involve rigorous analytical validation processes. Modern spectroscopic techniques including NMR and FT-IR ensure batch-to-batch consistency, a critical factor for researchers requiring reproducible results. These quality assurance measures respond to the scientific community's demand for reliable research chemicals.

Emerging research directions utilizing Phenamil Methanesulfonate include investigations into ciliopathies and cellular hydration regulation. These applications capitalize on the compound's specific interaction with mechanosensitive channels, opening new avenues for understanding fundamental biological processes. Such studies frequently appear in cutting-edge publications about cellular biophysics and membrane transport mechanisms.

From a commercial perspective, Phenamil Methanesulfonate Salt availability from multiple specialty chemical suppliers ensures accessibility for the research community. Product specifications typically include detailed certificates of analysis, addressing researchers' needs for comprehensive material characterization. This transparency supports good laboratory practice standards and facilitates experimental planning.

The future research potential of Phenamil Methanesulfonate appears promising, particularly in the context of translational research bridging basic science and therapeutic development. Its well-defined mechanism of action and selective properties position it as a valuable tool for advancing our understanding of ion channel physiology and related pathological conditions. Continued investigation may reveal additional applications in biomedical research and drug development pipelines.